Cas no 2229092-61-7 (2-3-chloro-4-(methoxycarbonyl)phenyl-2-oxoacetic acid)

• Product Name: 2-3-chloro-4-(methoxycarbonyl)phenyl-2-oxoacetic acid
• CAS No: 2229092-61-7
• MF: C₁₀H₇ClO₅
• MW: 242.612582445145
• CID: 5846732
• PubChem ID: 165796611
• Update Time: 2025-06-08

2-3-chloro-4-(methoxycarbonyl)phenyl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-4-(methoxycarbonyl)phenyl-2-oxoacetic acid
• 2229092-61-7
• EN300-1995235
• 2-[3-chloro-4-(methoxycarbonyl)phenyl]-2-oxoacetic acid

• Inchi： 1S/C10H7ClO5/c1-16-10(15)6-3-2-5(4-7(6)11)8(12)9(13)14/h2-4H,1H3,(H,13,14)
• InChI Key： OFFSEJZJYIZBMP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(=O)O)=O)C=CC=1C(=O)OC

Computed Properties

• Exact Mass: 241.9982010g/mol
• Monoisotopic Mass: 241.9982010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.7Ų

Additional information on 2-3-chloro-4-(methoxycarbonyl)phenyl-2-oxoacetic acid

Introduction to 2-3-chloro-4-(methoxycarbonyl)phenyl-2-oxoacetic acid (CAS No. 2229092-61-7)

2-3-chloro-4-(methoxycarbonyl)phenyl-2-oxoacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229092-61-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a phenyl ring substituted with chloro and methoxycarbonyl groups, as well as a 2-oxoacetic acid moiety, exhibits intriguing structural and functional properties that make it a valuable candidate for further exploration in drug discovery and synthesis.

The molecular structure of 2-3-chloro-4-(methoxycarbonyl)phenyl-2-oxoacetic acid contributes to its unique reactivity and potential biological activity. The presence of both electron-withdrawing (chloro) and electron-donating (methoxycarbonyl) groups on the aromatic ring creates a delicate balance that can influence its interactions with biological targets. This structural feature is particularly relevant in the design of molecules that require precise modulation of electronic properties to achieve desired pharmacological effects.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds with similar structural motifs. The 2-oxoacetic acid moiety, also known as an alpha-keto acid, is a well-known pharmacophore that participates in various biochemical pathways. Its incorporation into the 2-3-chloro-4-(methoxycarbonyl)phenyl backbone suggests that this compound may have applications in modulating metabolic pathways or acting as an intermediate in the synthesis of more complex drug molecules.

One of the most compelling aspects of 2-3-chloro-4-(methoxycarbonyl)phenyl-2-oxoacetic acid is its potential role in the development of novel therapeutic agents. Researchers have been investigating its derivatives for their ability to interact with specific enzymes or receptors involved in disease processes. For instance, studies have suggested that compounds with similar structural features may exhibit anti-inflammatory, anticancer, or antimicrobial properties by targeting key cellular pathways.

The synthesis of 2-3-chloro-4-(methoxycarbonyl)phenyl-2-oxoacetic acid presents both challenges and opportunities for chemists. The need for precise functional group transformations and high-yielding synthetic routes underscores the importance of advanced synthetic methodologies. Recent advancements in catalytic processes and green chemistry principles have enabled more efficient and sustainable production methods for such compounds, which is crucial for their commercial viability.

The pharmacological evaluation of CAS No. 2229092-61-7 has been a focus of several research groups worldwide. Preclinical studies have demonstrated promising results in terms of bioavailability, metabolic stability, and target engagement. These findings are encouraging for further development efforts, as they provide a solid foundation for understanding the compound's potential therapeutic applications.

The chemical properties of 2-3-chloro-4-(methoxycarbonyl)phenyl-2-oxoacetic acid also make it an attractive scaffold for structure-based drug design. Computational modeling techniques have been employed to predict how this compound might interact with biological targets at the molecular level. Such insights are invaluable for optimizing its pharmacological profile and reducing potential side effects.

As the field of medicinal chemistry continues to evolve, compounds like CAS No. 2229092-61-7 are expected to play a pivotal role in addressing unmet medical needs. The ongoing research into its derivatives and synthetic analogs holds promise for discovering new treatments across various therapeutic areas. Collaborative efforts between academia and industry are essential to accelerate these discoveries and bring innovative therapies to patients worldwide.

The regulatory landscape for such compounds is another critical consideration. Ensuring compliance with safety and quality standards is paramount to their successful development and commercialization. Regulatory agencies require thorough documentation of synthetic routes, toxicological profiles, and clinical efficacy before approving new drugs based on these types of molecules.

In conclusion, CAS No. 2229092-61-7, corresponding to 2-3-chloro-4(methoxycarbonyl)phenyl-2-oxoacetic acid, represents a fascinating subject of study in pharmaceutical chemistry. Its unique structure, combined with promising preclinical data, positions it as a valuable candidate for further research and development. As scientific understanding advances, this compound is poised to contribute significantly to the discovery of new therapeutic agents that could improve patient outcomes globally.